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Compound of Interest

Compound Name: D-2-Phosphoglyceric acid

Cat. No.: B3327455 Get Quote

Introduction

D-2-Phosphoglyceric acid (D-2-PG) is a pivotal intermediate metabolite in fundamental

cellular processes, most notably glycolysis and gluconeogenesis.[1] Its central role in energy

metabolism makes it a crucial molecule for a wide range of research applications, including

enzyme kinetics, metabolic flux analysis, and as a biomarker in various physiological and

pathological states. This document provides detailed application notes and protocols for the

synthesis, purification, and analysis of D-2-Phosphoglyceric acid for research use, targeting

researchers, scientists, and professionals in drug development.

Methods of Synthesis
Two primary methodologies are employed for the synthesis of D-2-Phosphoglyceric acid:

enzymatic synthesis and chemical synthesis. The enzymatic approach offers high

stereospecificity, yielding the biologically active D-isomer exclusively, while chemical synthesis

provides an alternative route that may be suitable for specific research needs.[2]

Enzymatic Synthesis using D-Glycerate-2-Kinase
The enzymatic synthesis of D-2-PG leverages the high selectivity of D-glycerate-2-kinase (EC

2.7.1.165), which catalyzes the phosphorylation of D-glyceric acid at the C-2 position.[3][4][5]

This method is favored for its straightforward, one-step process and the production of

enantiomerically pure D-2-Phosphoglyceric acid.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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